2,4-dimethyl-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}benzamide

• IUPAC Name: 2,4-dimethyl-N-[4-(1-methylpiperidin-4-yl)oxyphenyl]benzamide
• InChI: InChI=1S/C21H26N2O2/c1-15-4-9-20(16(2)14-15)21(24)22-17-5-7-18(8-6-17)25-19-10-12-23(3)13-11-19/h4-9,14,19H,10-13H2,1-3H3,(H,22,24)
• InChI Key: LDLNJMNWLDYOHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)OC3CCN(CC3)C)C
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

2,4-dimethyl-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}benzamide, also known as MPD, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPD is a synthetic molecule that belongs to the class of benzamide compounds. In

Mechanism of Action

The mechanism of action of 2,4-dimethyl-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}benzamide is thought to involve its binding to dopamine D3 receptors, which are primarily located in the mesolimbic and mesocortical pathways of the brain. By selectively targeting these receptors, this compound can modulate the release of dopamine and other neurotransmitters, leading to a range of physiological and behavioral effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and reduced anxiety. These effects are thought to be mediated by its interaction with dopamine D3 receptors, which play a key role in regulating these processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,4-dimethyl-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}benzamide in lab experiments is its high potency and selectivity for dopamine D3 receptors. This makes it a valuable tool for studying the role of dopamine in various physiological and behavioral processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2,4-dimethyl-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}benzamide. One area of interest is in the development of more selective and potent compounds that can target specific subtypes of dopamine receptors. Another area of research is in the application of this compound in animal models of neurological disorders, such as Parkinson's disease and schizophrenia. Finally, there is a need for further research to explore the potential therapeutic applications of this compound in these and other disorders.

Synthesis Methods

2,4-dimethyl-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}benzamide is synthesized through a multi-step process that involves the reaction of 4-(1-methyl-4-piperidinyl)phenol with 2,4-dimethylbenzoyl chloride in the presence of a base. The resulting intermediate is then treated with hydrochloric acid to yield this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a valuable compound for scientific research.

Scientific Research Applications

2,4-dimethyl-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}benzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have a potent and selective effect on dopamine D3 receptors. This makes this compound a valuable tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and schizophrenia.